Cas no 51941-16-3 (2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)-)

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)- structure
51941-16-3 structure
Product Name:2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)-
CAS No:51941-16-3
MF:C9H9N3S
MW:191.252859830856
CID:371051
PubChem ID:3037578
Update Time:2025-04-19

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)-
    • 1-METHYL-5-PYRIDIN-3-YL-1H-IMIDAZOLE-2-THIOL
    • 3-methyl-4-pyridin-3-yl-1H-imidazole-2-thione
    • KC 6141
    • KC-6141
    • 51941-16-3
    • SCHEMBL2545857
    • 1-Methyl-2-mercapto-5-(3-pyridyl)imidazole
    • DTXSID90199917
    • AKOS006290743
    • DEUPXTPWWLUQRX-UHFFFAOYSA-N
    • 1-methyl-5-(3-pyridinyl)-1,3-dihydro-2H-imidazole-2-thione
    • 1-methyl-2-mercapto-5-(3-pyridyl)-imidazole
    • 1,3-Dihydro-1-methyl-5-(3-pyridinyl)-2H-imidazole-2-thione
    • Inchi: 1S/C9H9N3S/c1-12-8(6-11-9(12)13)7-3-2-4-10-5-7/h2-6H,1H3,(H,11,13)
    • InChI Key: DEUPXTPWWLUQRX-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C2C=NC=CC=2)N1C

Computed Properties

  • Exact Mass: 191.05200
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 69.51000
  • LogP: 1.77080

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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